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Compound of Interest

Compound Name: Barium periodate

Cat. No.: B1603633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of barium
periodate. Barium periodate is a strong oxidizing agent and, like other barium compounds, is

toxic. Therefore, strict adherence to safety protocols is essential.

Chemical and Physical Properties
Barium periodate is a white, solid inorganic compound. Due to its limited use in mainstream

research, extensive physical and chemical data are not readily available. The following table

summarizes the known and estimated properties of barium periodate.
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Property Value

Chemical Formula Ba(IO₄)₂

Molecular Weight 519.13 g/mol [1]

Appearance
White or yellowish odorless powder or small

crystals.

Solubility

Barium periodate is described as relatively

insoluble in water.[2] A precise solubility value is

not readily available, but for comparison, the

solubility product constant (Ksp) for the related

compound barium iodate (Ba(IO₃)₂) is 4.01 x

10⁻⁹ at 25°C.[3][4][5][6][7]

Thermal Stability

The exact decomposition temperature is not

well-documented. However, as a Group 2 metal

salt, it is expected to be more thermally stable

than the periodates of lighter alkaline earth

metals.[8][9] The thermal decomposition of other

barium salts, like barium carbonate, requires

high temperatures.[10][11]

CAS Number 13718-58-6[1][12]

Hazard Classifications

Oxidizing solid (Category 2), Acute toxicity (Oral,

Category 4), Acute toxicity (Inhalation, Category

4), Skin irritation (Category 2), Eye irritation

(Category 2A).[1]

Safety and Handling
Barium periodate is a hazardous chemical that requires careful handling to prevent accidents

and exposure.

Personal Protective Equipment (PPE)
When handling barium periodate, the following PPE is mandatory:
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Eye Protection: Chemical safety goggles are required at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

Skin and Body Protection: A lab coat and closed-toe shoes are essential. For larger

quantities, a chemical-resistant apron is recommended.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a

chemical fume hood, to avoid inhalation of dust.

Handling Procedures
Always handle barium periodate in a designated area, such as a chemical fume hood, to

minimize exposure.

Avoid the formation of dust when handling the solid.

Keep away from heat, sparks, and open flames.

Do not allow contact with combustible materials, as it is a strong oxidizer and can intensify

fires.

Ground all equipment when transferring the powder to prevent static discharge.

Wash hands thoroughly after handling.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust

generation, and place it in a sealed container for disposal. Do not use combustible materials

like paper towels for cleanup. For large spills, evacuate the area and contact your

institution's environmental health and safety (EHS) department.

Storage
Proper storage of barium periodate is crucial to maintain its stability and prevent hazardous

situations.

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store away from incompatible materials such as organic materials, reducing agents, and

combustible materials.

Do not store on wooden shelves.

Label the container clearly with the chemical name and all relevant hazard warnings.

Disposal
Dispose of barium periodate and any contaminated materials as hazardous waste.

Collect waste in a clearly labeled, sealed container.

Follow all federal, state, and local regulations for the disposal of barium-containing and

oxidizing chemical waste.[13][14][15][16][17]

Contact your institution's EHS department for guidance on proper disposal procedures.
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While specific experimental protocols for barium periodate are not widely published, its

properties as a periodate salt suggest its potential application in reactions where other

periodates, such as sodium periodate, are used. The most common application is the oxidative

cleavage of vicinal diols, known as the Malaprade reaction.[18][19][20][21][22][23][24][25][26]

General Protocol for Oxidative Cleavage of a Vicinal Diol
(Malaprade Reaction)
This protocol is a general guideline and may need to be optimized for specific substrates and

reaction conditions. Due to the low solubility of barium periodate, a heterogeneous reaction

mixture is expected, which may require longer reaction times or the use of a co-solvent.

Materials:

Vicinal diol substrate

Barium periodate

Appropriate solvent (e.g., a mixture of water and a miscible organic solvent like THF,

methanol, or acetone)

Stirring apparatus (magnetic stirrer and stir bar)

Reaction vessel (round-bottom flask)

Equipment for reaction monitoring (e.g., TLC)

Work-up and purification supplies (e.g., filtration apparatus, separatory funnel, rotary

evaporator, chromatography supplies)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the

vicinal diol in a suitable solvent system.

Addition of Oxidant: Add barium periodate to the solution. The amount will depend on the

scale of the reaction and the stoichiometry (typically a slight excess of the periodate is used).
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Reaction: Stir the reaction mixture vigorously at room temperature. Monitor the progress of

the reaction by an appropriate method, such as Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, filter the reaction mixture to remove the insoluble

barium salts. Wash the filter cake with the reaction solvent.

Extraction: If an organic solvent was used, it may be removed under reduced pressure. The

product can then be extracted from the aqueous phase using an appropriate organic solvent.

Purification: The crude product can be purified by standard laboratory techniques such as

column chromatography, distillation, or recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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